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Compound of Interest

Compound Name: Sodium 2-methylbutanoate

Cat. No.: B13119364 Get Quote

An In-depth Technical Guide to Sodium 2-Methylbutanoate

Executive Summary
This technical guide provides a comprehensive overview of sodium 2-methylbutanoate, a

compound of interest for researchers and professionals in drug development and chemical

synthesis. This document delves into its fundamental chemical and physical properties, outlines

a standard laboratory synthesis protocol, specifies robust analytical methodologies for quality

control, discusses its current and potential applications, and provides essential safety and

handling guidelines. The objective is to equip scientists with the necessary technical knowledge

to confidently work with and utilize this compound in their research endeavors. The CAS

Number for sodium 2-methylbutanoate is 4033-83-4[1][2].

Chemical Identity and Physicochemical Properties
Sodium 2-methylbutanoate is the sodium salt of 2-methylbutanoic acid, a branched-chain

short-chain fatty acid. Its identity is unequivocally established by its CAS number and molecular

structure. Understanding its physicochemical properties is paramount for its effective

application in experimental design, particularly for solubility and stability assessments.

Table 1: Physicochemical Properties of Sodium 2-Methylbutanoate
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Property Value Source

CAS Number 4033-83-4 [1][2]

Molecular Formula C₅H₉NaO₂ [1]

Molecular Weight 124.11 g/mol [1]

IUPAC Name sodium 2-methylbutanoate [1]

Synonyms Sodium2-methylbutanoate [1][2]

Parent Acid 2-Methylbutanoic Acid [1]

| SMILES | CCC(C)C(=O)[O-].[Na+] |[1] |

Synthesis and Manufacturing: A Laboratory-Scale
Protocol
The synthesis of sodium 2-methylbutanoate is typically achieved through a straightforward

acid-base neutralization reaction. This process is highly efficient and yields a product of high

purity when conducted under controlled conditions.

Principle of Synthesis
The core of the synthesis is the reaction between 2-methylbutanoic acid and a sodium base,

such as sodium hydroxide or sodium methoxide, in a suitable solvent. The proton from the

carboxylic acid group is transferred to the base, forming the sodium salt (sodium 2-
methylbutanoate) and a byproduct (e.g., water or methanol). The choice of base and solvent

is critical; using sodium hydroxide in ethanol, for example, allows for easy removal of the water

byproduct and precipitation or crystallization of the final salt.

Step-by-Step Synthesis Protocol
Reagent Preparation: Dissolve a known molar equivalent of 2-methylbutanoic acid in

anhydrous ethanol. In a separate vessel, prepare a stoichiometric equivalent of sodium

hydroxide solution in ethanol.
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Reaction: Slowly add the ethanolic sodium hydroxide solution to the 2-methylbutanoic acid

solution while stirring continuously. The reaction is exothermic, and controlling the

temperature with an ice bath is recommended to prevent side reactions.

Product Isolation: Upon completion of the reaction, the sodium 2-methylbutanoate may

precipitate out of the solution, especially upon cooling. If it remains dissolved, the solvent

can be removed under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/ether, to remove any unreacted starting materials or byproducts.

Drying: The purified salt should be dried under a vacuum at a slightly elevated temperature

to remove any residual solvent.

Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the synthesis process, emphasizing the

critical control points.
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Caption: Workflow for the laboratory synthesis of sodium 2-methylbutanoate.

Analytical Methodologies for Quality Control
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Rigorous analytical testing is essential to confirm the identity, purity, and quality of the

synthesized sodium 2-methylbutanoate. A combination of spectroscopic and spectrometric

techniques provides a comprehensive characterization.

Identification and Structure Confirmation
Infrared (IR) Spectroscopy: This technique is used to identify the functional groups present.

For sodium 2-methylbutanoate, the strong, characteristic C=O stretching vibration of the

carboxylate anion will be observed in the region of 1550-1610 cm⁻¹, a significant shift from

the ~1710 cm⁻¹ peak of the parent carboxylic acid. The broad O-H stretch of the acid

(around 3000 cm⁻¹) will be absent.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the proton environment. The spectrum will show signals

corresponding to the ethyl group (a triplet and a quartet) and the two methyl groups (a

doublet and a singlet or overlapping signals), confirming the carbon skeleton.

¹³C NMR: Confirms the carbon framework, including the presence of the carboxylate

carbon signal.

Mass Spectrometry (MS): While analysis of the sodium salt can be challenging, techniques

like electrospray ionization (ESI) in negative mode can detect the 2-methylbutanoate anion

at an m/z corresponding to its molecular weight (101.06 g/mol )[3].

Analytical Workflow Diagram
The following diagram outlines a logical approach to the analytical validation of a newly

synthesized batch of sodium 2-methylbutanoate.
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Caption: Quality control workflow for sodium 2-methylbutanoate.

Applications in Research and Drug Development
Sodium 2-methylbutanoate's primary application lies in its use as a flavoring agent in the food

and beverage industry due to its fruity odor[4]. However, its properties as a short-chain fatty

acid salt suggest potential utility in pharmaceutical sciences.

Excipient in Formulations: As a sodium salt, it could potentially be investigated as a pH

modifier or a counter-ion for basic active pharmaceutical ingredients (APIs) to improve

solubility or stability.

Metabolic Research: Short-chain fatty acids and their salts are biologically active.

Compounds like β-hydroxy β-methylbutyric acid (HMB) and β-hydroxybutyric acid, which

share structural similarities, are involved in muscle protein metabolism and energy
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homeostasis[5][6]. Sodium 2-methylbutanoate could serve as a research chemical to

investigate the metabolic pathways and physiological effects of branched-chain fatty acids.

Precursor in Synthesis: It can serve as a nucleophile or starting material in more complex

organic syntheses for creating novel pharmaceutical compounds or agrochemicals[4].

Safety, Handling, and Storage
While specific safety data for sodium 2-methylbutanoate is limited, guidelines can be inferred

from data on similar short-chain acid salts and the parent acid. Standard laboratory precautions

are essential.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab

coat, and chemical-resistant gloves[7].

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any dust or aerosol[7]. Avoid contact with skin and eyes[7]. In case of contact, rinse

thoroughly with water[8].

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place[8]. The

compound may be hygroscopic; storage under an inert atmosphere is recommended for

long-term stability.

Fire and Explosion Hazard: While the salt itself is not highly flammable, the parent acid and

related esters can be. Keep away from heat, sparks, and open flames.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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